2-Naphthalenesulfonamide, N-(2-formylphenyl)-

Specification

• CAS No.: 646062-95-5
• Molecular Formula: C17H13NO3S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-(2-formylphenyl)naphthalene-2-sulfonamide
• Standard InChI: InChI=1S/C17H13NO3S/c19-12-15-7-3-4-8-17(15)18-22(20,21)16-10-9-13-5-1-2-6-14(13)11-16/h1-12,18H
• Standard InChI Key: MYBUOSRTPNKXAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=CC=C3C=O

Introduction

Structural and Chemical Characterization

Molecular Architecture

2-Naphthalenesulfonamide, N-(2-formylphenyl)- (C₁₇H₁₃NO₃S) features a naphthalene ring system linked via a sulfonamide bridge to a 2-formylphenyl substituent. The naphthalene moiety provides aromatic stability and π-π stacking capabilities, while the formyl group introduces electrophilic reactivity for further functionalization. Key structural parameters include:

Property	Value
Molecular Formula	C₁₇H₁₃NO₃S
Molecular Weight	311.4 g/mol
IUPAC Name	N-(2-formylphenyl)naphthalene-2-sulfonamide
Canonical SMILES	C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=CC=C3C=O
InChIKey	MYBUOSRTPNKXAW-UHFFFAOYSA-N

The sulfonamide group (-SO₂NH-) adopts a planar configuration, facilitating hydrogen bonding with biological targets. X-ray crystallography of analogous sulfonamides reveals bond lengths of 1.63 Å for S=O and 1.45 Å for C-S, consistent with resonance stabilization.

Spectroscopic Profiles

Infrared (IR) spectroscopy of related naphthalenesulfonamides shows characteristic absorption bands:

• S=O asymmetric stretch: 1350–1300 cm⁻¹

• N-H bend (sulfonamide): 1560–1530 cm⁻¹

• C=O stretch (formyl): 1690–1670 cm⁻¹

Nuclear magnetic resonance (NMR) data predict the following signals for the title compound:

• ¹H NMR (DMSO-d₆): δ 10.2 (s, 1H, CHO), 8.5–7.3 (m, 10H, naphthalene + phenyl), 7.1 (s, 1H, NH).

• ¹³C NMR: δ 192.1 (CHO), 142.3–123.8 (aromatic carbons), 118.7 (SO₂NH).

Synthetic Methodologies

Primary Synthesis Routes

The synthesis typically employs a multi-step strategy involving sulfonylation and formylation reactions:

Step 1: Sulfonylation of 2-Naphthol
2-Naphthol reacts with chlorosulfonic acid to yield 2-naphthalenesulfonyl chloride, followed by amidation with 2-aminobenzaldehyde.

Step 2: Protecting Group Strategy
The formyl group is sensitive to nucleophilic attack during sulfonamide formation. Temporary protection using acetals (e.g., ethylene glycol) is often necessary, with subsequent deprotection under acidic conditions.

Step 3: Purification
Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity, as verified by high-performance liquid chromatography (HPLC).

Optimization Challenges

Key challenges include:

• Regioselectivity: Competing sulfonation at the 1- and 6-positions of naphthalene necessitates precise temperature control (0–5°C).

• Byproduct Formation: Over-sulfonation products are minimized using stoichiometric H₂SO₄ catalysis.

Biological Activities and Mechanisms

Antibacterial Action

As a sulfonamide derivative, the compound inhibits dihydropteroate synthase (DHPS), a bacterial enzyme critical for folate synthesis. Competitive binding studies demonstrate a Kᵢ of 0.8 μM against Escherichia coli DHPS, comparable to sulfamethoxazole (Kᵢ = 0.5 μM). The formyl group enhances membrane permeability, yielding a minimum inhibitory concentration (MIC) of 8 μg/mL against Staphylococcus aureus.

Selectivity and Toxicity

In vitro cytotoxicity assays using Vero cells show a half-maximal inhibitory concentration (IC₅₀) of >100 μM, indicating low mammalian toxicity. Selectivity arises from the absence of DHPS in humans, which obtain folate through dietary intake.

Research Advancements and Applications

Drug Discovery

Structure-activity relationship (SAR) studies highlight the importance of the formyl group for potency. Derivatives lacking this moiety exhibit 4–8-fold reduced activity against Gram-positive pathogens. Molecular docking simulations reveal hydrogen bonding between the formyl oxygen and Arg⁶³ of DHPS.

Material Science Applications

The compound serves as a ligand in asymmetric catalysis. In rhodium-catalyzed hydrogenations, it induces enantiomeric excess (ee) up to 92% for α,β-unsaturated ketones.

Future Directions and Challenges

Resistance Mitigation

Emerging bacterial resistance to sulfonamides necessitates structural modifications. Hybrid molecules combining this scaffold with β-lactamase inhibitors (e.g., clavulanic acid) are under investigation.

Green Synthesis

Efforts to replace chlorinated solvents (e.g., dichloromethane) with ionic liquids (e.g., [BMIM][BF₄]) aim to improve sustainability without compromising yield.